2-({5-[(cyclohexylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[[5-(cyclohexylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C14H18N6O2S3/c21-10(17-12-15-6-7-23-12)8-24-14-20-19-13(25-14)18-11(22)16-9-4-2-1-3-5-9/h6-7,9H,1-5,8H2,(H,15,17,21)(H2,16,18,19,22)
• InChI Key: UMCUMQSTLOLLNI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NC2=NN=C(S2)SCC(=O)NC3=NC=CS3
• Molecular Formula: C14H18N6O2S3
• Molecular Weight: 398.5 g/mol

Description

This compound is a derivative of 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-arylacetamide. It has a molecular formula of C19H25N5O2S2. It is part of a class of compounds that have been synthesized and evaluated for their urease inhibitor activities.

Synthesis Analysis

The compounds are synthesized efficiently in three steps in high isolated yields from amines, 2-chloroacetyl chloride, hydrazinecarbothioamide, and carbon disulfide.

Molecular Structure Analysis

The molecular structure of this compound is based on the 1,3,4-thiadiazole scaffold, which is a five-membered heterocyclic ring containing two nitrogen atoms and one sulfur atom.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds involve the reaction of amines with 2-chloroacetyl chloride, followed by reaction with hydrazinecarbothioamide and carbon disulfide.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 419.564 Da. Other physical and chemical properties are not available in the retrieved sources.

Mechanism of Action

These compounds have been found to inhibit the enzyme urease, which is essential for the survival of the bacterium Helicobacter pylori. The compounds interact well with the active site of the urease enzyme.

Future Directions

The compound and its derivatives have shown promising results as urease inhibitors. Therefore, they might be promising candidates for further evaluation and potential development into therapeutic agents for the treatment of infections caused by Helicobacter pylori.